molecular formula C17H14O2 B8794068 2-(5H-Dibenzo[a,d][7]annulen-5-yl)acetic acid CAS No. 1643-43-2

2-(5H-Dibenzo[a,d][7]annulen-5-yl)acetic acid

Cat. No.: B8794068
CAS No.: 1643-43-2
M. Wt: 250.29 g/mol
InChI Key: JGDQIBDRPQXSJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(5H-Dibenzo[a,d][7]annulen-5-yl)acetic acid is a useful research compound. Its molecular formula is C17H14O2 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

1643-43-2

Molecular Formula

C17H14O2

Molecular Weight

250.29 g/mol

IUPAC Name

2-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenyl)acetic acid

InChI

InChI=1S/C17H14O2/c18-17(19)11-16-14-7-3-1-5-12(14)9-10-13-6-2-4-8-15(13)16/h1-10,16H,11H2,(H,18,19)

InChI Key

JGDQIBDRPQXSJO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(C3=CC=CC=C3C=CC2=C1)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A round bottom flask, equipped with a distillation apparatus, is charged with dibenzosuberenol (10.0 g, 48.01 mmol) and malonic acid (25.0 g, 240.08 mmol). The mixture is heated in a 160° C. oil bath. The solids melt. Gas bubbles form and water and acetic acid are distilled through the condenser. After 1.5 hours, the mixture is cooled to room temperature and dissolved in ethyl acetate. The organic solution is washed with brine and dried over MgSO4. The solvent is removed in vacuo to give an off white solid, which is recrystallized from hexane-ethyl acetate-(AcOEt)/1:1 to yield the title compound as white crystals, 10.2 g; mp167 °-168° C.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One

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